Cas no 2640843-87-2 (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide
• CAS No: 2640843-87-2
• MF: C₁₈H₁₇NOS₃
• MW: 359.528680562973
• CID: 5341497
• PubChem ID: 155801406
• Update Time: 2025-05-22

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2640843-87-2
• F6520-0086
• N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide
• AKOS040700537
• N-(2-[2,2′-Bithiophen]-5-ylethyl)-2-(methylthio)benzamide

• Inchi： 1S/C18H17NOS3/c1-21-15-6-3-2-5-14(15)18(20)19-11-10-13-8-9-17(23-13)16-7-4-12-22-16/h2-9,12H,10-11H2,1H3,(H,19,20)
• InChI Key： PEGNXSKVKNGJKK-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2SC=CC=2)=CC=1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 359.04722769g/mol
• Monoisotopic Mass: 359.04722769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.8±50.0 °C(Predicted)
• pka: 13.94±0.46(Predicted)

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide

Research Brief on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide (CAS: 2640843-87-2)

Recent studies on the compound N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide (CAS: 2640843-87-2) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bithiophene and benzamide structural motifs, has garnered attention for its potential applications in drug discovery and development, particularly in targeting specific biological pathways.

The synthesis and characterization of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide have been detailed in recent publications, with a focus on its physicochemical properties and stability under various conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These studies have laid the groundwork for further investigations into its biological activity.

In vitro studies have demonstrated that N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide exhibits significant inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, preliminary data suggest that the compound may act as a modulator of kinase activity, with potential implications for the treatment of cancers and autoimmune diseases. These findings are supported by molecular docking studies, which indicate strong binding affinities to target proteins.

Further research has explored the pharmacokinetic profile of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide, including its absorption, distribution, metabolism, and excretion (ADME) properties. Early-stage animal studies have shown favorable bioavailability and low toxicity, making it a viable candidate for preclinical development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.

The compound's mechanism of action is currently under investigation, with hypotheses suggesting that it may interfere with signal transduction pathways by disrupting protein-protein interactions. This unique mode of action could provide a novel therapeutic strategy for diseases that are resistant to conventional treatments. Ongoing research aims to elucidate the precise molecular targets and downstream effects of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide.

In summary, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide (CAS: 2640843-87-2) represents a promising avenue for drug discovery, with its distinctive chemical structure and preliminary biological activity. Continued research is essential to fully understand its therapeutic potential and optimize its properties for clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel chemical entities in the biomedical field.